Methyl 6-bromo-2,3,4-trimethoxybenzoate
Overview
Description
“Methyl 6-bromo-2,3,4-trimethoxybenzoate” is a chemical compound with the CAS Number: 80141-07-7 . It has a molecular weight of 305.13 and its IUPAC name is this compound .
Molecular Structure Analysis
The Inchi Code for “this compound” is 1S/C11H13BrO5/c1-14-7-5-6 (12)8 (11 (13)17-4)10 (16-3)9 (7)15-2/h5H,1-4H3 . This code provides a standard way to encode the molecular structure using text.Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It should be stored in a dry place .Scientific Research Applications
Synthesis and Chemical Transformations
- Methyl 6-bromo-2,3,4-trimethoxybenzoate is utilized in various synthetic pathways. Zhao Tian-sheng (2010) reported its use as an intermediate in the synthesis of 2,3,4-trimethoxybenzoic acid, derived from pyrogallol through a series of reactions including methylation, bromination, and cyanidation (Zhao Tian-sheng, 2010).
- T. Lin (2008) discussed another synthesis method for 2,3,4-trimethoxybenzoic acid, starting from 2,3,4-trihydroxybenzoic acid, involving steps such as methylation and hydrolysis (T. Lin, 2008).
- The compound is also involved in the synthesis of 6-Bromo-4-methylbenzofuroxan, as shown by T. Takabatake et al. (2001), where it undergoes thermal decomposition from a related azide compound (T. Takabatake et al., 2001).
Involvement in Complex Chemical Reactions
- J. Vicente et al. (1992) studied the mercuriation of related compounds, such as 3,4,5-trimethoxybenzoic acid, leading to the formation of complex mercury-containing structures. This showcases the compound's potential in forming complex organometallic structures (J. Vicente et al., 1992).
- H. H. Baer and Zaher S. Hanna (1981) used a derivative in the synthesis of d-forosamine, highlighting its role in the creation of complex organic molecules, potentially useful in pharmaceuticals (H. H. Baer, Zaher S. Hanna, 1981).
Safety and Hazards
Properties
IUPAC Name |
methyl 6-bromo-2,3,4-trimethoxybenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO5/c1-14-7-5-6(12)8(11(13)17-4)10(16-3)9(7)15-2/h5H,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLJQTUJPNBCMPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1OC)OC)C(=O)OC)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20552950 | |
Record name | Methyl 6-bromo-2,3,4-trimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20552950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80141-07-7 | |
Record name | Methyl 6-bromo-2,3,4-trimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20552950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.